

Difference between AHPC and Thalidomide based PROTAC linkers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: (S, R, S)-AHPC-PEG6-Tos

Cat. No.: B13707903

[Get Quote](#)

An In-Depth Technical Guide to the Core Differences Between AHPC and Thalidomide-Based PROTAC Linkers

Executive Summary


Proteolysis Targeting Chimeras (PROTACs) represent a paradigm shift in therapeutics, moving from protein inhibition to outright elimination.^[1] These heterobifunctional molecules are composed of a warhead targeting a protein of interest (POI), an E3 ligase-recruiting ligand, and a linker that bridges the two. The choice of E3 ligase ligand is a critical design decision that profoundly impacts the PROTAC's mechanism, selectivity, and potential for off-target effects. This guide provides a detailed comparison of two of the most prevalent classes of E3 ligase recruiters: (S,R,S)- α -hydroxy- γ -prolyl- β -cyclohexylalanine derivatives, which hijack the von Hippel-Lindau (VHL) E3 ligase, and Thalidomide and its analogs (Immunomodulatory imide Drugs or IMiDs), which recruit Cereblon (CRBN).

The core difference lies in their mechanism of action. AHPC-based linkers function through a canonical induced-proximity model, bringing the VHL ligase and the target protein together to facilitate ubiquitination.^[2] In contrast, Thalidomide-based linkers act as "molecular glues," altering the surface of CRBN and leading to the degradation of not only the intended target but also a host of endogenous "neosubstrates."^{[3][4]} This fundamental distinction has significant implications for drug development, influencing everything from selectivity profiles and potential toxicities to the experimental workflows required for validation. This guide dissects these differences, offering field-proven insights, detailed experimental protocols, and a clear comparative framework for researchers, scientists, and drug development professionals.

The PROTAC Mechanism: More Than Just a Bridge

A PROTAC leverages the cell's own ubiquitin-proteasome system to degrade specific proteins.^[5] It does so by forming a ternary complex, a crucial intermediate comprising the PROTAC, the target protein (POI), and an E3 ubiquitin ligase.^{[6][7]} Within this complex, the E3 ligase facilitates the transfer of ubiquitin molecules to the POI. This polyubiquitination marks the POI for destruction by the 26S proteasome, after which the PROTAC is released to catalyze the degradation of multiple protein copies.^{[8][9]}

The linker is not merely a passive spacer; its length, composition (e.g., polyethylene glycol (PEG) or alkyl chains), and attachment points are critical determinants of the PROTAC's efficacy.^{[2][6][10]} These features dictate the geometry and stability of the ternary complex, which are essential for productive ubiquitination.^{[1][6]}



[Click to download full resolution via product page](#)

Caption: General mechanism of action for PROTAC-mediated protein degradation.

Deep Dive: Thalidomide-Based PROTAC Linkers (CRBN Recruiters)

Thalidomide and its derivatives, lenalidomide and pomalidomide, are the foundational ligands used to recruit the Cereblon (CRBN) E3 ligase.^{[11][12]} discovery as CRBN recruiters unveiled a novel "molecular glue" mechanism that has become both a powerful tool and a significant challenge in drug development.^{[4][13]}

Mechanism of CRBN Binding and Neosubstrate Recruitment


The thalidomide molecule consists of a glutarimide ring and a phthalimide ring.^[14] The glutarimide ring docks into a hydrophobic tri-tryptophan pocket surface of CRBN.^{[14][15]} This binding event does not simply recruit CRBN; it fundamentally alters the protein's surface, creating a new interface that recognizes and binds proteins not normally targeted by CRBN.^{[4][12]} These unintended targets are termed "neosubstrates."^{[3][16]}

This molecular glue effect is responsible for both the therapeutic activities and the notorious toxicities of thalidomide.^{[17][18]} Well-documented neosubstrates include:

- Ikaros (IKZF1) and Aiolos (IKZF3): Lymphoid transcription factors whose degradation underlies the anti-myeloma effects of IMiDs.^{[3][19]}
- Casein Kinase 1 α (CK1 α): Degradation is linked to therapeutic effects in myelodysplastic syndromes.^{[19][20]}
- GSPT1: A translation termination factor whose degradation can lead to cytotoxicity.^{[3][20]}

- SALL4: A transcription factor whose degradation is a critical mediator of thalidomide-induced teratogenicity (birth defects).[3][16]

When incorporated into a PROTAC, the thalidomide moiety retains this intrinsic activity. Therefore, a thalidomide-based PROTAC will always have a background level of neosubstrate degradation, regardless of its intended target.[3]



[Click to download full resolution via product page](#)

Caption: Thalidomide-based PROTACs induce both on-target and off-target degradation.


Deep Dive: AHPC-Based PROTAC Linkers (VHL Recruiters)

(S,R,S)-AHPC (often incorporated as part of a larger ligand like VH032) is a highly potent and widely used ligand for the von Hippel-Lindau (VHL) E3 [21] Unlike thalidomide, AHPC-based PROTACs operate via a more direct induced-proximity mechanism without the inherent molecular glue activity.

Mechanism of VHL Binding

The AHPC moiety binds to a well-defined pocket on the VHL protein, mimicking the binding of its natural substrate, HIF-1 α (hypoxia-inducible factor 1). This interaction is a classic example of competitive binding and does not fundamentally reshape the VHL surface to recruit new, unrelated substrates.

Consequently, VHL-recruiting PROTACs are generally considered to have a "cleaner" off-target profile.[22] While off-target degradation can still occur, PROTAC's warhead has poor selectivity or if the ternary complex unintentionally stabilizes an interaction with an endogenous protein, there is no system ligand-driven degradation of a known class of neosubstrates. This makes the validation and de-risking of AHPC-based PROTACs a more straightforward process, primarily focused on the selectivity of the warhead and the specific ternary complex formed.



[Click to download full resolution via product page](#)

Caption: A generalized experimental workflow for comparing PROTAC efficacy and selectivity.

Protocol 1: Synthesis of Amine-Reactive Linker Building Blocks

Rationale: The most common strategy for PROTAC synthesis is the amide coupling of an E3 ligase-linker moiety containing a terminal carboxylic acid amine handle on the warhead. [1][8] This protocol provides a general method for preparing these key intermediates.

A. Synthesis of (S,R,S)-AHPC-PEG-Acid Linker [1]1. Materials: (S,R,S)-AHPC hydrochloride, Boc-protected PEG-amine linker with a terminal acid, α agents (e.g., HATU), and a base (e.g., DIPEA) in DMF. 2. Coupling: Dissolve AHPC and the PEG linker in DMF. Add the base and coupling agent. Stir at room temperature for 12-24 hours, monitoring by LC-MS. 3. Purification: Quench the reaction and purify the Boc-protected product by flash column chromatography. 4. Deprotection: Dissolve the purified product in a solution of TFA in DCM. Stir for 1-2 hours. [1]5. Final Product: Remove the solvent under reduced pressure to yield the (S,R,S)-AHPC-PEG-Acid linker. Confirm identity by NMR and LC-MS.

B. Synthesis of Thalidomide-PEG-Acid Linker [8]1. Materials: A thalidomide derivative with a reactive handle (e.g., 4-hydroxythalidomide), a PEG linker with a terminal Boc-protected amine and a terminal tosyl or halide group, and a base (e.g., K_2CO_3) in DMF. 2. Alkylation: Combine the thalidomide derivative, linker, and base in DMF. Heat the reaction (e.g., to 60-80 °C) and stir for 12-24 hours, monitoring by LC-MS. 3. Purification: Purify the Boc-protected intermediate by flash column chromatography. 4. Deprotection & Hydrolysis: Treat with TFA in DCM to remove the Boc group, followed by hydrolysis of the terminal ester (if present) under basic conditions (e.g., LiOH) to yield the carboxylic acid. 5. Final Product: Purify the final Thalidomide-PEG-Acid linker. Confirm identity by NMR and LC-MS.

Protocol 2: Western Blot for Target Degradation (DC50/Dmax)

Rationale: This is the foundational assay to determine a PROTAC's potency (DC50: half-maximal degradation concentration) and efficacy (Dmax: maximal degradation). [1][10]

- **Cell Treatment:** Seed cells in a multi-well plate. After 24 hours, treat with a serial dilution of the PROTAC (e.g., 1 nM to 10 μ M) for a set time (e.g., 1 hour). Include a vehicle control (e.g., DMSO).
- **Cell Lysis:** Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease inhibitors.

- **Protein Quantification:** Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.
- **SDS-PAGE:** Normalize protein amounts, prepare samples with Laemmli buffer, and separate proteins on a polyacrylamide gel.
- **Western Blotting:** Transfer proteins to a PVDF membrane. Block with 5% non-fat milk or BSA in TBST for 1 hour.
- **Antibody Incubation:** Incubate the membrane overnight at 4°C with a primary antibody specific to the target protein and a loading control (e.g., β -actin GAPDH).
- **Detection:** Wash the membrane, incubate with an HRP-conjugated secondary antibody for 1 hour, and visualize bands using a chemiluminescent substrate and an imaging system. [1]8. **Data Analysis:** Quantify band intensities. Normalize the target protein signal to the loading control. Calculate the percentage degradation relative to the vehicle control for each concentration and fit the data to a dose-response curve to determine DC_{50} and D_{max} . [1]

Protocol 3: Global Proteomics for Off-Target Analysis

Rationale: This experiment is critical for evaluating thalidomide-based PROTACs to identify neosubstrate degradation and for confirming the high selectivity of AHPC-based PROTACs. [3][16]

- **Cell Treatment:** Treat cells with the PROTAC at a concentration known to be effective (e.g., 5x DC_{50}) and a vehicle control for 24 hours. Use multiple biological replicates.
- **Sample Preparation:** Lyse cells, digest proteins into peptides (e.g., with trypsin), and label with tandem mass tags (TMT) for multiplexed quantitative analysis.
- **LC-MS/MS Analysis:** Separate labeled peptides by liquid chromatography and analyze by tandem mass spectrometry.
- **Data Analysis:** Identify and quantify proteins based on the reporter ion intensities. Perform statistical analysis to identify proteins with significant change in abundance. [22]5. **Interpretation:** For the thalidomide-PROTAC, look for significant downregulation of the intended target and known neosubstrates (e.g., GSPT1, etc.). For the AHPC-PROTAC, confirm that only the intended target and potentially its direct downstream effectors are significantly downregulated.

Conclusion & Future Perspectives

The choice between AHPC and Thalidomide-based linkers is a choice between two distinct pharmacological strategies. AHPC/VHL-based PROTACs offer a more direct and specific approach to protein degradation, where selectivity is primarily governed by the warhead. This makes them attractive for targets where high specificity is paramount and off-target effects must be minimized.

Thalidomide/CRBN-based PROTACs, while synthetically accessible and often highly potent, carry the unavoidable baggage of the molecular glue mechanism. Their inherent degradation of neosubstrates can be a liability, potentially causing toxicity or confounding biological readouts. However, in some contexts, particularly in oncology, this polypharmacology could be therapeutically advantageous by eliminating cancer-promoting factors like IKZF1/3. [3] The future linker design will likely focus on developing novel E3 ligase recruiters that combine the potency of CRBN- and VHL-based systems with improved selectivity and tissue-specificity. As our understanding of the complex biology of ternary complexes deepens, the rational design of linkers will continue to evolve beyond empirical screening towards predictive, structure-based approaches to create safer and more effective protein-degrading therapeutics. [1]

References

- The Rise of AHPC-Based PROTACs: A Technical Guide to Linker Discovery and Development. Benchchem. [URL: <https://www.benchchem.com/technical-center/the-rise-of-ahpc-based-protacs-a-technical-guide-to-linker-discovery-and-development>]
- Krajcovicova, S., et al. (2019). Solid-phase synthesis for thalidomide-based proteolysis-targeting chimeras (PROTAC). Chemical Communications. <https://pubs.rsc.org/en/content/articlelanding/2019/cc/c8cc08953k>
- Technical Support Center: Off-Target Effects of Thalidomide-Based PROTACs. Benchchem. [URL: <https://www.benchchem.com/technical-center/off-target-effects-of-thalidomide-based-protacs>]
- Application Notes and Protocols: A Step-by-Step Guide to Synthesizing a PROTAC using Thalidomide-Propargyne-PEG1-COOH. Benchchem. [URL: <https://www.benchchem.com/application-notes/a-step-by-step-guide-to-synthesizing-a-protac-using-thalidomide-propargyne-peg1-cooh>]
- Flexible vs. Rigid PROTAC Linkers: A Comparative Guide to Efficacy. Benchchem. [URL: <https://www.benchchem.com/technical-center/flexible-vs-rigid-protac-linkers-a-comparative-guide-to-efficacy>]
- Technical Support Center: Navigating Off-Target Effects of Thalidomide-Based PROTACs. Benchchem. [URL: <https://www.benchchem.com/technical-center/navigating-off-target-effects-of-thalidomide-based-protacs>]
- A Comparative Guide to PROTAC Linkers: Bridging In Vitro Potency and In Vivo Efficacy. Benchchem. [URL: <https://www.benchchem.com/technical-center/a-comparative-guide-to-protac-linkers-bridging-in-vitro-potency-and-in-vivo-efficacy>]

- Krajcovicova, S., et al. (2019). Solid-phase synthesis for thalidomide-based proteolysis-targeting chimeras (PROTAC). Agris. [URL: <https://agris.fao.org/agris-search/search.do?recordID=US202100185996>]
- Nguyen, T. V., et al. (2017). p97/VCP promotes degradation of CRBN substrate glutamine synthetase and neosubstrates. PNAS. [URL: <https://www.pnas.org/doi/10.1073/pnas.1717411114>]
- Vangamudi, B., et al. (2021). Selective Degradation of GSPT1 by Cereblon Modulators Identified via a Focused Combinatorial Library. ACS Medicinal Chemistry Letters. [URL: <https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8121344/>]
- PROTAC Linker. BOC Sciences. [URL: <https://www.bocsci.com/protac-linker.html>]
- Solid-phase Synthesis for Thalidomide-based Proteolysis-Targeting Chimeras (PROTAC). ResearchGate. [URL: https://www.researchgate.net/publication/330456184_Solid-phase_Synthesis_for_Thalidomide-based_Proteolysis-Targeting_Chimeras_PROTAC]
- Gendoo, D. M. A., et al. (2023). Unbiased mapping of cereblon neosubstrate landscape by high-throughput proteomics. Nature Communications. [URL: <https://www.nature.com/articles/s41467-023-29888-8>]
- Krajcovicova, S., et al. (2019). Solid-phase synthesis for thalidomide-based proteolysis-targeting chimeras (PROTAC). Semantic Scholar. [URL: <https://www.semanticscholar.org/paper/Solid-phase-synthesis-for-thalidomide-based-chimeras-Krajcovicova-Jorda/1b69f697089b21f3f6c8273676834169c991f868>]
- The Linker's Pivotal Role: A Comparative Analysis of Linkers in VHL-based PROTACs. Benchchem. [URL: <https://www.benchchem.com/technical-center/a-comparative-analysis-of-linkers-in-vhl-based-protacs>]
- Hsieh, C., et al. (2024). Trends in Neosubstrate Degradation by Cereblon-Based Molecular Glues and the Development of Novel Multiparameter Optimization Scores. Journal of Medicinal Chemistry. [URL: <https://pubmed.ncbi.nlm.nih.gov/38270921/>]
- Hsieh, C., et al. (2024). Trends in Neosubstrate Degradation by Cereblon-Based Molecular Glues and the Development of Novel Multiparameter Optimization Scores. Journal of Medicinal Chemistry. [URL: <https://pubs.acs.org/doi/10.1021/acs.jmedchem.3c01991>]
- Thalidomide-O-PEG1-OH. MedchemExpress.com. [URL: <https://www.medchemexpress.com/thalidomide-o-peg1-oh.html>]
- Off-target activities of PROTAC. (a) IMiDs such as thalidomide (Tha),... ResearchGate. [URL: https://www.researchgate.net/figure/Off-target-activities-of-PROTAC-a-IMiDs-such-as-thalidomide-Tha-pomalidomide_fig2_343940194]
- Dale, B., et al. Proteolysis-targeting chimeras in drug development: A safety perspective. Wiley Online Library. [URL: <https://onlinelibrary.wiley.com/doi/full/10.1111/bph.15179>]
- Thalidomide-NH-C5-NH2. MedchemExpress.com. [URL: <https://www.medchemexpress.com/thalidomide-nh-c5-nh2.html>]
- What are PROTAC Linkers?. BroadPharm. [URL: <https://broadpharm.com/protac-linkers-e3-ligase-ligand-linker/>]
- (S,R,S)-AHPC-PEG4-tosyl. MedchemExpress.com. [URL: <https://www.medchemexpress.com/s-r-s-ahpc-peg4-tosyl.html>]
- Determination of PROTAC efficacy. A. PROTACs having different linker lengths have... ResearchGate. [URL: https://www.researchgate.net/figure/Determination-of-PROTAC-efficacy-A-PROTACs-having-different-linker-lengths-have_fig4_264380631]
- Tey, C. T., et al. (2021). Current strategies for the design of PROTAC linkers: a critical review. Chemical Society Reviews. [URL: <https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8525732/>]
- Gabizon, R., et al. (2021). E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points. Frontiers in Chemistry. [URL: <https://www.frontiersin.org/articles/10.3389/fchem.2021.702553/full>]
- Essential Thalidomide Derivatives for High-Efficiency PROTAC Design. Pharmaffiliates. [URL: <https://www.pharmaffiliates.com/blog/essential-thalidomide-derivatives-for-high-efficiency-protac-design/>]
- PROTAC linker, E3 Ligase Ligand-Linker. BroadPharm. [URL: <https://broadpharm.com/protac-linkers-e3-ligase-ligand-linker/>]
- Kengar, S. L., et al. (2022). Design, Synthesis and In Vitro Investigation of Cabozantinib-Based PROTACs to Target c-Met Kinase. Molecules. [URL: <https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9780582/>]
- Scott, J. S., et al. (2022). Targeting reversible post-translational modifications with PROTACs: a focus on enzymes modifying protein lysine and arginine residues. RSC Medicinal Chemistry. [URL: <https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9309228/>]
- Alday, P. H. (2023). Thalidomide-Based PROTACs: A Viable Strategy Against Trypanosomatids?. International Journal of Molecular Sciences. [URL: <https://www.mdpi.com/1422-0067/24/24/17277>]
- Validating the Specificity of (S,R,S)-AHPC TFA-Mediated Degradation: A Comparative Guide. Benchchem. [URL: <https://www.benchchem.com/technical-center/a-comparative-guide-to-pomalidomide-vs-thalidomide-based-protacs>]
- Optimizing a ternary complex assay with AlphaLISA Toolbox reagents for targeted protein degradation applications. Revvity. [URL: <https://www.revvity.com/alpha-lisa/assays/assay-development/assay-optimization/assay-optimization-reagents>]
- A Comparative Guide to Pomalidomide vs. Thalidomide-Based PROTACs. Benchchem. [URL: <https://www.benchchem.com/technical-center/a-comparative-guide-to-pomalidomide-vs-thalidomide-based-protacs>]
- Perri, M., et al. (2020). Antiangiogenic Activity and in Silico Cereblon Binding Analysis of Novel Thalidomide Analogs. Molecules. [URL: <https://www.mdpi.com/1420-0049/25/23/5715>]
- Liu, T., et al. (2023). Optimization of PROTAC Ternary Complex Using DNA Encoded Library Approach. Journal of Medicinal Chemistry. [URL: <https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9838036/>]
- Békés, M., et al. (2022). Ternary Complex-Templated Dynamic Combinatorial Chemistry for the Selection and Identification of Homo-PROTACs. ChemRxiv. [URL: <https://chemrxiv.org/engage/chemrxiv/article-details/632c510878572236962f954f>]
- Mori, T., et al. (2018). Structural basis of thalidomide enantiomer binding to cereblon. Scientific Reports. [URL: <https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5778030/>]
- Protein degraders -from thalidomide to new PROTACs. ResearchGate. [URL: https://www.researchgate.net/publication/330456184_Solid-phase_Synthesis_for_Thalidomide-based_Proteolysis-Targeting_Chimeras_PROTAC]

- Van Molle, I., et al. (2023). Design and Synthesis of Novel Candidate CK1δ Proteolysis Targeting Chimeras (PROTACs). International Journal of Molecular Sciences. [URL: <https://www.mdpi.com/1422-0067/24/22/16474>]
- Context matters: E3 ligase–ligand pairing strategies for optimized PROTAC performance. Oxford Academic. [URL: <https://academic.oup.com/pnasnexus/article/2/12/pgad386/7469317>]
- Ito, T., & Handa, H. (2016). Molecular mechanisms of thalidomide and its derivatives. Journal of Biochemistry. [URL: <https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5088231/>]
- Defining the human C2H2 zinc finger degrader targeted by thalidomide analogs through CRBN. ResearchGate. [URL: https://www.researchgate.net/publication/343059812_Defining_the_human_C2H2_zinc_finger_degrader_targeted_by_thalidomide_analogs_throug]
- How Thalidomide and Molecular Glues Are Redefining Drug Discovery. Promega Corporation. [URL: <https://www.promega.com/resources/pubhub/features/how-thalidomide-and-molecular-glues-are-redefining-drug-discovery/>]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

1. pdf.benchchem.com [pdf.benchchem.com]
 2. pdf.benchchem.com [pdf.benchchem.com]
 3. benchchem.com [benchchem.com]
 4. promegaconnections.com [promegaconnections.com]
 5. What are PROTAC Linkers? | BroadPharm [broadpharm.com]
 6. benchchem.com [benchchem.com]
 7. bocsci.com [bocsci.com]
 8. benchchem.com [benchchem.com]
 9. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
 10. pdf.benchchem.com [pdf.benchchem.com]
 11. Frontiers | E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points [frontiersin.org]
 12. Molecular mechanisms of thalidomide and its derivatives - PMC [pmc.ncbi.nlm.nih.gov]
 13. academic.oup.com [academic.oup.com]
 14. Antiangiogenic Activity and in Silico Cereblon Binding Analysis of Novel Thalidomide Analogs [mdpi.com]
 15. researchgate.net [researchgate.net]
 16. pdf.benchchem.com [pdf.benchchem.com]
 17. researchgate.net [researchgate.net]
 18. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
 19. pnas.org [pnas.org]
 20. Selective Degradation of GSPT1 by Cereblon Modulators Identified via a Focused Combinatorial Library - PMC [pmc.ncbi.nlm.nih.gov]
 21. Design, Synthesis and In Vitro Investigation of Cabozantinib-Based PROTACs to Target c-Met Kinase - PMC [pmc.ncbi.nlm.nih.gov]
 22. pdf.benchchem.com [pdf.benchchem.com]
- To cite this document: BenchChem. [Difference between AHPC and Thalidomide based PROTAC linkers]. BenchChem, [2026]. [Online PDF]. Avail [<https://www.benchchem.com/product/b13707903/docs#difference-between-ahpc-and-thalidomide-based-protac-linkers>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)